Cas no 852030-93-4 (1H-1,2,3-TRIAZOLE-1-ACETIC ACID, 4-(ETHOXYCARBONYL)-, ETHYL ESTER)

• Product Name: 1H-1,2,3-TRIAZOLE-1-ACETIC ACID, 4-(ETHOXYCARBONYL)-, ETHYL ESTER
• CAS No: 852030-93-4
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 3213068
• PubChem ID: 15266172
• Update Time: 2025-04-21

1H-1,2,3-TRIAZOLE-1-ACETIC ACID, 4-(ETHOXYCARBONYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-TRIAZOLE-1-ACETIC ACID, 4-(ETHOXYCARBONYL)-, ETHYL ESTER
• F2157-0947
• 852030-93-4
• ethyl 1-(2-ethoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate
• AKOS040815057

• Inchi： 1S/C9H13N3O4/c1-3-15-8(13)6-12-5-7(10-11-12)9(14)16-4-2/h5H,3-4,6H2,1-2H3
• InChI Key： DQGUCMQCGSFBOW-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=C(C(=O)OCC)N=N1)=O

Computed Properties

• Exact Mass: 227.09060590Da
• Monoisotopic Mass: 227.09060590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.3Ų